Cas no 1531728-24-1 (Sodium 4-(chloromethyl)benzene-1-sulfinate)

• Product Name: Sodium 4-(chloromethyl)benzene-1-sulfinate
• CAS No: 1531728-24-1
• MF: C₇H₆ClNaO₂S
• MW: 212.629110813141
• CID: 5708762
• PubChem ID: 114287222
• Update Time: 2025-07-23

Sodium 4-(chloromethyl)benzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• SODIUM4-(CHLOROMETHYL)BENZENE-1-SULFINATE
• SODIUM 4-(CHLOROMETHYL)BENZENE-1-SULFINATE
• EN300-722882
• 1531728-24-1
• Sodium 4-(chloromethyl)benzene-1-sulfinate

• Inchi： 1S/C7H7ClO2S.Na/c8-5-6-1-3-7(4-2-6)11(9)10;/h1-4H,5H2,(H,9,10);/q;+1/p-1
• InChI Key： XQHXXELXSAZAHH-UHFFFAOYSA-M
• SMILES： ClCC1C=CC(=CC=1)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 211.9674726g/mol
• Monoisotopic Mass: 211.9674726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on Sodium 4-(chloromethyl)benzene-1-sulfinate

Introduction to Sodium 4-(chloromethyl)benzene-1-sulfinate (CAS No. 1531728-24-1)

Sodium 4-(chloromethyl)benzene-1-sulfinate (CAS No. 1531728-24-1) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, plays a crucial role in various synthetic processes and has been explored for its potential applications in drug development and material science.

The molecular formula of Sodium 4-(chloromethyl)benzene-1-sulfinate is C₇H₅ClNO₃S, reflecting its composition of carbon, hydrogen, chlorine, nitrogen, oxygen, and sulfur atoms. The presence of a chloromethyl group and a sulfinate functional group makes this compound particularly interesting for researchers seeking to develop novel compounds with tailored properties.

In recent years, the study of sulfinate derivatives has seen considerable growth due to their versatile reactivity and biological activity. Sodium 4-(chloromethyl)benzene-1-sulfinate is no exception, as it has been investigated for its potential role in synthesizing complex molecules that could have therapeutic benefits. The sulfinate group, in particular, is known for its ability to participate in nucleophilic substitution reactions, making it a valuable intermediate in organic synthesis.

One of the most compelling aspects of Sodium 4-(chloromethyl)benzene-1-sulfinate is its utility in the development of pharmaceutical intermediates. Researchers have leveraged its structural features to create new compounds that exhibit promising biological activities. For instance, studies have shown that derivatives of this compound may have antimicrobial properties, which could be exploited in the design of novel antibiotics or antifungal agents.

The chloromethyl group attached to the benzene ring introduces a high degree of reactivity, allowing for further functionalization through various chemical transformations. This characteristic makes Sodium 4-(chloromethyl)benzene-1-sulfinate a valuable building block in the synthesis of more complex molecules. In particular, it has been used in the preparation of heterocyclic compounds, which are widely employed in medicinal chemistry due to their diverse biological activities.

Recent advancements in synthetic methodologies have further enhanced the applicability of Sodium 4-(chloromethyl)benzene-1-sulfinate. Techniques such as palladium-catalyzed cross-coupling reactions have enabled researchers to introduce additional functional groups with high precision, expanding the compound's potential uses. These developments have opened new avenues for exploring its role in drug discovery and material science.

The compound's stability under various reaction conditions also contributes to its attractiveness as a synthetic intermediate. Unlike some other reactive intermediates, Sodium 4-(chloromethyl)benzene-1-sulfinate maintains its integrity during multiple synthetic steps, ensuring consistent yields and quality in the final products. This reliability is crucial for industrial applications where consistency and reproducibility are paramount.

In addition to its pharmaceutical applications, Sodium 4-(chloromethyl)benzene-1-sulfinate has shown promise in material science research. Its ability to form coordination complexes with metal ions has been explored for the development of new catalysts and materials with unique properties. These applications highlight the compound's versatility beyond traditional organic synthesis.

The growing interest in green chemistry has also influenced the research on Sodium 4-(chloromethyl)benzene-1-sulfinate. Efforts are being made to develop synthetic routes that minimize waste and reduce environmental impact. Innovations such as solvent-free reactions and catalytic methods are being investigated to make the use of this compound more sustainable.

The future prospects for Sodium 4-(chloromethyl)benzene-1-sulfinate are bright, with ongoing research aimed at uncovering new applications and optimizing its synthesis. As our understanding of chemical interactions deepens, it is likely that this compound will continue to play a significant role in both academic research and industrial development.